2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)-N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]acetamide
• InChI: InChI=1S/C21H24N6O3S/c28-19(13-27-15-25-16(11-21(27)29)17-5-4-10-31-17)22-6-9-30-20-12-18(23-14-24-20)26-7-2-1-3-8-26/h4-5,10-12,14-15H,1-3,6-9,13H2,(H,22,28)
• InChI Key: GOJVYTPARKJNHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)CN3C=NC(=CC3=O)C4=CC=CS4
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.5 g/mol

Description

2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3S and its molecular weight is 440.52. The purity is usually 95%.
BenchChem offers high-quality 2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Design and Solubility Enhancement

A study by Shibuya et al. (2018) discusses the development of a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), which is significant for treating diseases involving ACAT-1 overexpression. The molecular design involved enhancing aqueous solubility and oral absorption, which are crucial aspects of drug development (Shibuya et al., 2018).

Synthesis of Novel Isoxazolines and Isoxazoles

Rahmouni et al. (2014) synthesized novel isoxazolines and isoxazoles using a similar compound through [3+2] cycloaddition, indicating the versatility of such compounds in creating diverse heterocyclic structures (Rahmouni et al., 2014).

Memory Enhancement Studies

Li Ming-zhu (2008) investigated the effects of a similar compound on memory ability in mice, highlighting the potential neurological applications of these compounds (Li Ming-zhu, 2008).

Synthesis of 2-(Pyrimidin-2'-yl)acetic Acids and Esters

Brown and Waring (1977) described a synthetic route to 2-(pyrimidin-2'-yl)acetic acids and esters, demonstrating the feasibility of synthesizing complex structures based on pyrimidinyl compounds, which could be relevant to the compound (Brown & Waring, 1977).

Antitumor Activity Studies

Albratty et al. (2017) explored the antitumor activity of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, highlighting the potential of such compounds in cancer research (Albratty et al., 2017).

Antibacterial Activity of Piperidine Containing Pyrimidine Imines

Merugu et al. (2010) studied the antibacterial activity of piperidine-containing pyrimidine imines, suggesting potential applications in combating bacterial infections (Merugu et al., 2010).

Synthesis of Pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines

Paronikyan et al. (2016) synthesized pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines, showing the chemical versatility and potential pharmacological applications of pyrimidine derivatives (Paronikyan et al., 2016).